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Compound of Interest |

4-(5-Chloro-2-
Compound Name:
nitrophenyl)morpholine

CAS No.: 65976-63-8

Cat. No.: B187952

. J

Executive Summary: Immediate Directives

Do NOT dispose of this compound down the drain. Do NOT mix with strong oxidizers or strong
bases. Do NOT mix with non-halogenated solvent waste streams.

4-(5-Chloro-2-nitrophenyl)morpholine is a halogenated nitroaromatic compound. Its disposal
requires strict segregation into Halogenated Organic Waste streams. Failure to segregate this
compound risks regulatory non-compliance (EPA RCRA) and potential safety hazards during
incineration due to the generation of acidic gases (HCI, NOXx).

Chemical Profile & Hazard Identification

To manage waste effectively, we must first understand the specific risks associated with the
molecular structure.
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Property Data

Chemical Name 4-(5-Chloro-2-nitrophenyl)morpholine

CAS Number 65976-63-8 (Representative)

Molecular Formula C10H11CIN203

Functional Groups Nitro (-NOz2), Chloro (-ClI), Morpholine ring
Physical State Solid (typically yellow/orange crystalline powder)

Skin/Eye lIrritant (H315, H319), Respiratory

Primary Hazards .
Irritant (H335)

Waste Classification Halogenated Organic (Due to Cl atom)

The "Why" Behind the Hazards (Expertise)

o The Nitro Group (-NO2): While this specific derivative is relatively stable compared to
polynitrated compounds (like TNT), the nitro group provides a source of oxygen within the
molecule. When mixed with strong reducing agents or incompatible solvents, it can increase
the energy of combustion. Operational Implication: Never dispose of this in "General
Organic" waste if that container holds strong reducers or oxidizers.

e The Chlorine Atom (-Cl): Upon incineration, the chlorine atom reacts to form Hydrogen
Chloride (HCI) gas. Commercial incinerators must use specific scrubbers to neutralize this
acid gas. Operational Implication: If you mix this with non-halogenated waste (which is often
used as fuel blending), you contaminate the entire drum, forcing the disposal facility to treat
the whole volume as halogenated, significantly increasing cost and environmental impact.

Pre-Disposal Stabilization & Segregation

Before moving the chemical to the waste area, ensure it is in a stable state.

Compatibility Check

Ensure the waste container does not contain:
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¢ Strong Bases (e.g., Sodium Hydroxide, Potassium Hydroxide) — Risk of exothermic
decomposition.

¢ Strong Oxidizers (e.g., Peroxides, Nitric Acid).

* Reactive Metals (e.g., Zinc, Magnesium).

Waste Stream Decision Matrix

Use the following workflow to determine the correct waste stream.

Waste Material:

4-(5-Chloro-2-nitrophenyl)morpholine

Physical State?

O\

Liquid Solution

Solid / Powder (Dissolved in Solvent)

ack in HDPE/Glass

STREAM A: Is the Solvent Halogenated?

(e.g., DCM, Chloroform)

Solid Hazardous Waste
(Trace Halogens)

Yes o (e.g., Methanol)

STREAM B (Default):
Treat as Halogenated
(Contamination Rule)

STREAM B:

Halogenated Organic Liquid Waste

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 4-(5-Chloro-2-nitrophenyl)morpholine waste. Note
that even if dissolved in a non-halogenated solvent, the presence of the solute renders the
mixture "Halogenated" for disposal purposes.
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Step-by-Step Disposal Protocol
Protocol A: Solid Waste (Pure Compound)

Applicability: Expired stocks, contaminated weighing boats, filter cakes.

 PPE Requirements: Nitrile gloves (double gloving recommended), safety goggles, lab coat.
Use a fume hood to prevent inhalation of dust.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear
glass jar with a Teflon-lined cap.

o Transfer: Carefully transfer the solid into the container. Do not fill more than 90% capacity.

e Labeling:

o

Attach a hazardous waste tag immediately.

[e]

Chemical Name: Write "4-(5-Chloro-2-nitrophenyl)morpholine”.

o

Constituents: If mixed with silica gel or filter paper, list those.

Hazard Checkboxes: Mark "Toxic" and "Irritant".

[¢]

o Storage: Store in the "Solid Hazardous Waste" satellite accumulation area, away from
oxidizers.

Protocol B: Liquid Waste (Mother Liquors/Rinsates)

Applicability: Reaction mixtures, rotary evaporator traps, glassware rinses.
o Solvent Identification: Identify the primary solvent (e.g., Dichloromethane, Ethyl Acetate).

e The "Halogen Rule": Because the solute contains Chlorine, the entire liquid volume must be
treated as Halogenated Waste, even if the solvent is Ethanol or Acetone.

» Container Selection: Use a standard Halogenated Organic Waste carboy (typically yellow or
white safety cans, or amber glass). Verify material compatibility: HDPE is resistant to
morpholine derivatives.
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o Transfer: Pour waste into the carboy using a funnel. Close the lid immediately to prevent
volatile emissions (EPA requirement).

e Labeling:
o Tag as "Halogenated Organic Waste".

o List all solvents and the solute: "Dichloromethane (95%), 4-(5-Chloro-2-
nitrophenyl)morpholine (5%)".

Emergency Contingencies: Spill Response

If a spill occurs, the primary risks are inhalation of dust (solid) or skin absorption (liquid).

1. ALERT 2. PPE UP 3. CONTAIN 4. CLEAN 5. LABEL
Notify personnel. Nitrile gloves, Goggles, Use absorbent pads (liquid) Place waste in ‘Debris from Spill:
Evacuate immediate area. N95 (if dust) or wet wipe (solid) sealed bag/jar. Toxic/Halogenated'

Click to download full resolution via product page
Figure 2: Immediate spill response workflow.
Specific Cleaning Note:

e Solids: Do not dry sweep. This generates dust. Cover with a wet paper towel (water or
ethanol) and wipe up to capture particulates.

e Liquids: Use standard vermiculite or polypropylene pads.

» Decontamination: Wipe the surface with a mild detergent followed by water. Dispose of all
cleaning materials as Solid Hazardous Waste.

Regulatory Framework (US Focus)
Compliance is not optional.[1][2][3][4] This protocol aligns with the following regulations:

e EPARCRA (40 CFR 261.3): This compound falls under the "Mixture Rule." If a listed
hazardous waste is mixed with a non-hazardous waste, the entire mixture is hazardous.
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o Halogenated Solvents (F-List): While the solid itself isn't F-listed, it is almost always
managed alongside FO01/FO002 wastes when in solution.

o Satellite Accumulation Areas (40 CFR 262.15): Containers must remain closed except when
adding waste and must be under the control of the operator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b187952#4-5-chloro-2-nitrophenyl-morpholine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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